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Compound of Interest

Compound Name:
2-Hydroxy-6-(2-

methoxyphenyl)pyridine

CAS No.: 1111114-62-5

Cat. No.: B3213080

Get Quote

Structural Dynamics, Synthesis Protocols, and Ligand
Applications
Executive Summary
2-Hydroxy-6-(2-methoxyphenyl)pyridine (CAS: Variable depending on tautomer assignment)

is a biaryl heterocyclic compound characterized by a pyridine ring substituted at the 2-position

with a hydroxyl group and at the 6-position with a 2-methoxyphenyl moiety.

In the condensed phase and polar solvents, this compound predominantly exists as its lactam

tautomer, 6-(2-methoxyphenyl)pyridin-2(1H)-one. This structural duality is its defining feature,

governing its reactivity as a nucleophile, its behavior as a ligand in organometallic catalysis

(e.g., Iridium-based OLED emitters), and its function as a pharmacophore in kinase inhibition.

Structural Analysis & Tautomerism
The compound exists in a dynamic equilibrium between the lactim (2-hydroxypyridine) and

lactam (2-pyridone) forms. Understanding this equilibrium is non-negotiable for experimental
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design.

Lactam Form (Dominant): Favored in solid state and polar solvents (

, MeOH) due to strong intermolecular hydrogen bonding (dimerization) and high dipole
moment.

Lactim Form (Minor): Favored in the gas phase or highly non-polar solvents, or when the

nitrogen is coordinated to a metal center that demands aromatization.

Tautomeric Equilibrium Diagram
The following diagram illustrates the proton transfer mechanism defining the structural identity

of the molecule.

Lactim Form
(2-Hydroxypyridine)

Aromatic Pyridine Ring
Favored in Gas Phase

Proton Transfer
Transition State H-Shift

Lactam Form
(2-Pyridone)

Amide-like Resonance
Favored in Solution/Solid

 Equilibrium

 Tautomerization

Click to download full resolution via product page

Figure 1: Lactim-Lactam tautomerism. The equilibrium lies heavily toward the Lactam (Right) in

standard laboratory conditions.

Synthetic Pathways
For research-grade purity (>98%), the Suzuki-Miyaura Cross-Coupling is the industry-standard

protocol due to its regioselectivity and tolerance of the amide/hydroxyl functionality.

Protocol A: Suzuki-Miyaura Coupling (Recommended)
This method couples a halogenated pyridone with an aryl boronic acid.

Reagents:

Substrate: 6-Chloro-2-hydroxypyridine (or 6-chloro-2-pyridone).
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Coupling Partner: 2-Methoxyphenylboronic acid (1.2 equiv).

Catalyst:

(3-5 mol%) or

.

Base:

(2.0 M aq) or

.[1]

Solvent: 1,4-Dioxane/Water (4:1 v/v).

Step-by-Step Methodology:

Inerting: Charge a Schlenk flask with 6-chloro-2-pyridone (1.0 eq), boronic acid (1.2 eq), and

base (2-3 eq). Evacuate and backfill with Argon (

).

Solvation: Add degassed 1,4-dioxane/water mixture.

Catalysis: Add Pd catalyst under positive Argon flow.

Reaction: Heat to 90°C for 12–16 hours. Monitor via TLC (Eluent: EtOAc/Hexane).[2]

Workup: Cool to RT. Dilute with EtOAc, wash with brine (

), dry over

, and concentrate.

Purification: Flash column chromatography (

). Since the product is polar (pyridone), use a gradient of DCM

5-10% MeOH in DCM.
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Synthesis Workflow Diagram

Start: 6-Chloro-2-pyridone

Add: 2-Methoxyphenylboronic acid
+ Pd(dppf)Cl2 + K2CO3

Heat: 90°C, 16h
(Argon Atmosphere)

Workup: EtOAc Extraction
Wash w/ Brine

Purification: Column Chromatography
(DCM/MeOH)

Final Product:
6-(2-methoxyphenyl)-2-pyridone
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Figure 2: Optimized Suzuki-Miyaura synthesis workflow for high-yield production.

Coordination Chemistry & Applications
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The 2-hydroxy-6-arylpyridine scaffold is a "privileged ligand" in organometallic chemistry,

particularly for Iridium (Ir) and Ruthenium (Ru) complexes.

Ligand Binding Modes[3]
Monodentate (

): Binding solely through the deprotonated oxygen (pyridonate).

Bidentate Chelate (

): Binding through the neutral nitrogen and the carbonyl oxygen (less common for this
specific tautomer).

Cyclometalated (

):Critical for OLEDs. The metal activates the C-H bond of the phenyl ring (at position 3 or 5)
and coordinates to the pyridine Nitrogen (or Pyridone Oxygen depending on tautomer
preference during complexation).

Application: Iridium(III) Emitters for OLEDs
Complexes of the type

or homoleptic

utilize this ligand to generate blue or green phosphorescence.

Mechanism: The 2-methoxyphenyl group provides steric bulk, preventing self-quenching,

while the electron-donating methoxy group destabilizes the HOMO, tuning the emission

color.

Structure: The ligand typically coordinates as a monoanionic

cyclometalated species involving the pyridine nitrogen and the phenyl carbon, with the
hydroxy group often protected or converted to a stronger donor (or participating in ancillary
bonding).

Coordination Logic Diagram
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Ligand:
6-(2-methoxyphenyl)-2-pyridone
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Figure 3: Divergent coordination modes leading to distinct material applications.

Physical Properties & Characterization Data[2][4][5]
[6][7][8]

Molecular Formula:

Molecular Weight: 201.22 g/mol

Appearance: Off-white to pale yellow crystalline solid.

Solubility:

Soluble: DMSO, DMF, Methanol, DCM (moderate).

Insoluble: Water (low pH), Hexanes.

1H NMR Diagnostic Signals (DMSO-d6):

ppm (Broad s, 1H, NH of pyridone).

ppm (s, 3H,

).
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Aromatic region: 6.5–7.5 ppm (Multiplets corresponding to pyridine and phenyl protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyphenyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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